Pyridine,2,4-dichloro-5,6-dimethyl-3-nitro-

• Molecular Formula: C7H6Cl2N2O2
• Molecular Weight: 221.04 g/mol
• IUPAC Name: 2,4-dichloro-5,6-dimethyl-3-nitropyridine
• InChI: InChI=1S/C7H6Cl2N2O2/c1-3-4(2)10-7(9)6(5(3)8)11(12)13/h1-2H3
• InChI Key: CEGLXJGCOGYSFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C(=C1Cl)[N+](=O)[O-])Cl)C

Description

Pyridine,2,4-dichloro-5,6-dimethyl-3-nitro- is a useful research compound. Its molecular formula is C7H6Cl2N2O2 and its molecular weight is 221.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5,6-Dimethyl-3-nitro-pyridin-2,4-diol (3.9 g, 21 mmol) was dissolved in acetonitrile (150 mL) and firstly tetraethylammonium chloride (7.1 g, 42 mmol) and then phosphorus oxychloride (19.9 mL, 210 mmol) were added and the whole heated at 70C for 16 h. The reaction mixture was poured into crushed ice and extracted with DCM (2×30 mL). The combined extracts were dried over MgSO4, filtered and concentrated in vacuo to afford a brown solid. This solid was taken up in 2 mL DCM and filtered through a short plug of silica gel eluting with 2:1 pentane:EtOAc. The filtrate was then evaporated to afford the title compound as a light brown solid (3.5 g, 75%).